Cas no 882225-54-9 (N-benzyl-3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxamide)

• Product Name: N-benzyl-3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxamide
• CAS No: 882225-54-9
• MF: C₂₄H₂₀N₄O₄
• MW: 428.440005302429
• CID: 5832955
• PubChem ID: 1289045
• Update Time: 2025-06-13

N-benzyl-3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxamide
• SR-01000908790
• 882225-54-9
• F1495-1523
• N-benzyl-3-(4-methoxy-3-nitrophenyl)-1-phenylpyrazole-4-carboxamide
• SR-01000908790-1
• Z56941930
• AKOS001040484

• Inchi： 1S/C24H20N4O4/c1-32-22-13-12-18(14-21(22)28(30)31)23-20(16-27(26-23)19-10-6-3-7-11-19)24(29)25-15-17-8-4-2-5-9-17/h2-14,16H,15H2,1H3,(H,25,29)
• InChI Key： JQIZYTBTORKEAI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1[N+](=O)[O-])C1C(C(NCC2C=CC=CC=2)=O)=CN(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 428.14845513g/mol
• Monoisotopic Mass: 428.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-benzyl-3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxamide

Comprehensive Overview of N-benzyl-3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxamide (CAS No. 882225-54-9)

N-benzyl-3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxamide (CAS No. 882225-54-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the pyrazole carboxamide family, which is known for its diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, given its nitrophenyl and methoxy functional groups, which are often associated with enhanced binding affinity and metabolic stability.

The molecular structure of N-benzyl-3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxamide features a pyrazole core substituted with a benzyl group and a phenyl ring, further modified with a methoxy and nitro substituent. This intricate arrangement contributes to its potential as a scaffold for designing novel therapeutic agents. Current studies focus on its role in modulating enzyme activity and its interactions with biological targets, making it a subject of interest in medicinal chemistry and pharmacology.

In recent years, the demand for CAS No. 882225-54-9 has increased due to its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its synthesis involves multi-step organic reactions, including condensation and functional group transformations, which are optimized for yield and purity. The compound's stability under various conditions makes it suitable for long-term storage and experimental use, addressing common concerns in laboratory research.

One of the trending topics in the scientific community is the exploration of N-benzyl-3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxamide as a potential candidate for targeted therapy. Its ability to interact with specific proteins or receptors aligns with the growing interest in personalized medicine. Additionally, its nitrophenyl moiety is being investigated for its role in redox signaling pathways, which are crucial in understanding oxidative stress-related diseases.

From an industrial perspective, CAS No. 882225-54-9 is often discussed in the context of green chemistry and sustainable synthesis methods. Researchers are exploring eco-friendly catalysts and solvent systems to produce this compound with minimal environmental impact. This aligns with global trends toward sustainable development and green manufacturing, which are highly searched topics in academic and industrial circles.

For those seeking detailed information on N-benzyl-3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxamide, common queries include its solubility, melting point, and spectroscopic data (e.g., NMR, IR, and MS). These properties are critical for experimental reproducibility and are frequently referenced in peer-reviewed journals. The compound's HPLC purity and storage recommendations are also frequently asked questions, highlighting the practical aspects of its use in research.

In summary, N-benzyl-3-(4-methoxy-3-nitrophenyl)-1-phenyl-1H-pyrazole-4-carboxamide (CAS No. 882225-54-9) represents a versatile and promising compound in modern scientific research. Its structural complexity and potential biological applications make it a valuable subject for ongoing studies in drug design, biochemical assays, and materials science. As the scientific community continues to uncover its properties, this compound is likely to remain a focal point in innovative research endeavors.